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Compound of Interest

Compound Name: 3'-Methylacetophenone

Cat. No.: B052093

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3'-
Methylacetophenone (CAS No. 585-74-0), with a specific focus on its melting and boiling
points. This document is intended to serve as a valuable resource for professionals in research,
development, and quality control, offering precise data and standardized methodologies for
property determination.

Core Physical and Chemical Properties

3'-Methylacetophenone, also known as 3-acetyltoluene or methyl m-tolyl ketone, is an
aromatic ketone with the chemical formula CeH100.[1][2] It presents as a colorless to light
yellow liquid and is utilized as an intermediate in the synthesis of pharmaceuticals and other
organic compounds.[1][3][4]

Data Summary

The following table summarizes the key quantitative physical properties of 3'-
Methylacetophenone, compiled from various chemical data sources.
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Property Value Units

Melting Point -9[1][3][5][6][71[8][9] °C

15.8[10] °F

Boiling Point 218 - 220[3][6][71[8][O][10] °C (at 760 mmHg)
424.4 - 428[10] °F (at 760 mmHg)

Density 0.986[3][6][7][8] g/mL (at 25 °C)
Molecular Weight 134.18[1][2][6] g/mol

Flash Point 85[5][6][10] °C

185[3][8][9] °F

Refractive Index 1.529 (n20/D)[3][6][7][8]

Experimental Protocols

Accurate determination of physical properties such as melting and boiling points is critical for
compound identification and purity assessment. The following sections detail standard
laboratory protocols for these measurements.

Melting Point Determination (Capillary Method)

Since 3'-Methylacetophenone has a melting point of -9 °C, this procedure would be
conducted at sub-ambient temperatures, typically using a cryostat or a specialized low-
temperature melting point apparatus. The fundamental principle remains the same as the
standard capillary method.

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid state. For a pure crystalline compound, this transition occurs over a narrow temperature
range. Impurities typically depress the melting point and broaden the melting range.

Apparatus:

e Low-temperature melting point apparatus or cryostat
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o Sealed glass capillary tubes (1 mm internal diameter)

o Calibrated low-temperature thermometer or digital probe
o Cooling bath (e.g., dry ice/acetone or liquid nitrogen)
Procedure:

» Sample Preparation: A small amount of solidified 3'-Methylacetophenone is finely
powdered. The open end of a capillary tube is tapped into the powder until a packed column
of 2-3 mm is achieved.

o Apparatus Setup: The packed capillary tube is placed into the heating/cooling block of the
apparatus, adjacent to the temperature sensor.

e Cooling: The apparatus block is cooled to a temperature well below the expected melting
point (e.g., -20 °C).

o Heating and Observation: The temperature is then increased at a slow, controlled rate (e.g.,
1-2 °C per minute).

o Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop
of liquid appears, and T2, the temperature at which the last solid crystal melts. The melting
range is reported as T1-T2.

Boiling Point Determination (Siwoloboff Method)

The Siwoloboff method is a common micro-scale technique for determining the boiling point of
a liquid, requiring only a small sample volume.[10]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. At this temperature, a rapid and continuous stream of
bubbles will emerge from a capillary tube submerged in the heated liquid.

Apparatus:

e Thiele tube or an oil bath in a beaker[5][6]
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» High-boiling point oil (e.g., mineral oil)

o Small-diameter test tube (fusion tube)

o Capillary tube, sealed at one end

o Calibrated thermometer

» Rubber band or wire for attachment

e Heat source (Bunsen burner or hot plate)
Procedure:

o Sample Preparation: Approximately 0.5 mL of 3'-Methylacetophenone is placed into the
small test tube.

o Capillary Insertion: The capillary tube is placed into the test tube with its open end down.

o Assembly: The test tube is attached to the thermometer using a rubber band, ensuring the
sample is level with the thermometer bulb.

e Heating: The entire assembly is immersed in the Thiele tube's oil bath, ensuring the oil level
is above the sample but below the top of the test tube. The side arm of the Thiele tube is
gently heated.[1]

o Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as bubbles. When the boiling point is reached, a vigorous and continuous stream of vapor
bubbles will emerge from the capillary tip.[11]

o Data Recording: The heat source is removed. The liquid will begin to cool. The boiling point
is the temperature recorded at the exact moment the stream of bubbles stops and the liquid
is drawn up into the capillary tube.[1][10]

Logical Workflow Visualization

For researchers, determining physical properties is a key step in the overall process of
identifying or confirming the structure of a chemical compound. The following diagram
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illustrates a typical workflow.
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Caption: Logical workflow for chemical compound identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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